Cas no 29662-90-6 (2,2-Dimethyloctanoic Acid)

• Product Name: 2,2-Dimethyloctanoic Acid
• CAS No: 29662-90-6
• MF: C₁₀H₂₀O₂
• MW: 172.264603614807
• CID: 286603
• PubChem ID: 62847
• Update Time: 2025-04-19

2,2-Dimethyloctanoic Acid Chemical and Physical Properties

Names and Identifiers

• Octanoic acid,2,2-dimethyl-
• 2,2-Dimethyloctanoic acid
• EN300-110267
• CS-0222085
• 5RV14V52PN
• Q27262786
• 2,2-Dimethyloctanoic acid #
• DTXSID0058356
• 2,2-Dimethyloctanoicacid
• .ALPHA.,.ALPHA.-DIMETHYLOCTANOIC ACID
• Octanoic acid, 2,2-dimethyl-
• UNII-5RV14V52PN
• AKOS012034274
• SCHEMBL284791
• 2,2-dimethyl octanoic acid
• 29662-90-6
• 2,2-Dimethyloctanoic Acid

• Inchi： 1S/C10H20O2/c1-4-5-6-7-8-10(2,3)9(11)12/h4-8H2,1-3H3,(H,11,12)
• InChI Key： IKNDGHRNXGEHTO-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)CCCCCC)=O

Computed Properties

• Exact Mass: 172.1464
• Monoisotopic Mass: 172.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 3.7

Experimental Properties

• Density: 0.9047 (rough estimate)
• Boiling Point: 262.98°C (estimate)
• Flash Point: 121.3ºC
• Refractive Index: 1.4175 (estimate)
• PSA: 37.3
• LogP: 3.06760

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids